Cas no 1094445-98-3 (5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione)

• Product Name: 5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione
• CAS No: 1094445-98-3
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6377821
• PubChem ID: 43139020
• Update Time: 2025-05-19

5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione
• 1094445-98-3
• EN300-1125257

• Inchi： 1S/C11H13NO3/c1-15-6-4-10(13)7-11(14)9-3-2-5-12-8-9/h2-3,5,8H,4,6-7H2,1H3
• InChI Key： IPIDMDFCASWOGE-UHFFFAOYSA-N
• SMILES： O(C)CCC(CC(C1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.3Ų

Additional information on 5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione

5-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione (CAS No. 1094445-98-3): A Versatile Chemical Intermediate for Modern Applications

5-Methoxy-1-(pyridin-3-yl)pentane-1,3-dione (CAS No. 1094445-98-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This β-diketone derivative, featuring a methoxy group and pyridine moiety, exhibits unique chemical properties that make it valuable for various synthetic applications. The compound's molecular structure combines aromatic character with reactive carbonyl groups, offering multiple sites for chemical modification.

In recent years, the demand for pyridine-containing compounds has surged due to their importance in drug discovery. Researchers particularly value 5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione as a building block for heterocyclic synthesis. Its ability to participate in condensation reactions makes it ideal for creating complex molecular architectures found in many bioactive compounds. The methoxy group enhances the compound's solubility in organic solvents, while the dione functionality provides two reactive centers for further derivatization.

The synthesis of 5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione typically involves the condensation of appropriate pyridine derivatives with diketone precursors. Modern synthetic approaches focus on optimizing yield and purity, with many researchers investigating green chemistry methods to reduce environmental impact. This aligns with current industry trends toward sustainable chemical production, a topic frequently searched in academic and industrial chemistry circles.

Applications of 5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione extend beyond pharmaceuticals. Materials scientists have explored its use in coordination chemistry, where it can serve as a ligand for metal complexes. The compound's ability to chelate metal ions makes it potentially useful in catalysis and materials synthesis. Recent publications have highlighted its role in developing novel coordination polymers with interesting electronic properties.

From a commercial perspective, 5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione remains a niche but growing segment in fine chemicals. Suppliers typically offer it in research quantities, with purity levels ranging from 95% to 99%. The compound's stability under standard storage conditions (room temperature, inert atmosphere) makes it relatively easy to handle, though proper laboratory precautions should always be observed when working with any chemical substance.

Analytical characterization of 5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which are critical for research applications. Many academic and industrial laboratories search for detailed spectral data of this compound, making such information valuable for online content.

The future outlook for 5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione appears promising, particularly in the context of drug discovery and materials science. As researchers continue to explore novel heterocyclic compounds for medicinal applications, the demand for versatile intermediates like this β-diketone derivative will likely increase. Its combination of aromatic and reactive aliphatic components offers numerous possibilities for structural modification and functionalization.

For researchers working with 5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, all chemicals require careful management according to good laboratory practices. This compound's relatively stable nature under normal conditions makes it suitable for various experimental setups.

In conclusion, 5-methoxy-1-(pyridin-3-yl)pentane-1,3-dione (CAS No. 1094445-98-3) represents an important chemical intermediate with diverse applications in modern chemistry. Its unique structural features and synthetic versatility continue to make it valuable for researchers across multiple disciplines. As scientific exploration advances, this compound will likely find even broader utility in pharmaceutical development and materials innovation.